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Compound of Interest

Compound Name: Domiphen Bromide

Cat. No.: B194119

Domiphen Bromide Solubility: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the solubility of domiphen
bromide in a range of common solvents. The information is tailored for researchers, scientists,
and professionals involved in drug development and formulation. This document presents
guantitative solubility data, detailed experimental protocols for solubility determination, and a
visual representation of the experimental workflow.

Core Solubility Data

Domiphen bromide exhibits a wide range of solubility depending on the solvent and
temperature. The following table summarizes the quantitative solubility data available for
domiphen bromide in various organic solvents and water.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b194119?utm_src=pdf-interest
https://www.benchchem.com/product/b194119?utm_src=pdf-body
https://www.benchchem.com/product/b194119?utm_src=pdf-body
https://www.benchchem.com/product/b194119?utm_src=pdf-body
https://www.benchchem.com/product/b194119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sol ¢ Temperature Solubility ( Solubility Mole Fraction
olven
(°C) g/100 mL) (mg/mL) (x101-2)
Freely soluble
Water Not Specified (100 g/100 mL) 83[3] -
(1]2]

Ethanol 25 - - 15.69[4]
Methanol Not Specified Soluble[5] - -

» Soluble[1][2][6]
Acetone Not Specified ] - -

- Soluble[1][2][6]
Chloroform Not Specified 7] - -
Dimethyl
Sulfoxide 25 - 83[3] 4.51[4]
(DMSO)
n-Propanol 25 - - 15.72[4]
n-Butanol 25 - - 15.67[4]
1-Pentanol 25 - - 16.42[4]
iso-Propanol 25 - - 10.45[4]
iso-Butanol 25 - - 14.54[4]
tert-Butanol 25 - - 8.66[4]
N,N-
dimethylformami 25 - - 4.67[4]
de (DMF)
N, N-
dimethylacetami 25 - - 4.16[4]
de (DMA)
N-methyl-2-
pyrrolidone 25 - - 5.31[4]
(NMP)
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Acetonitrile 25 - - 0.99[4]
» Soluble[1][2][6]
Ethyl Acetate Not Specified 7]
Very slightl
Benzene Not Specified y SIgnY
soluble[1][2][6][7]

It is important to note that the solubility of domiphen bromide in water is significantly lower at
colder temperatures[1][2].

Experimental Protocol: Gravimetric Method for
Solubility Determination

The following is a detailed methodology for determining the solubility of domiphen bromide in
various solvents using the gravimetric method, as cited in recent studies[4][8].

Materials and Equipment:

Domiphen Bromide (analytical grade)

o Selected solvents (analytical grade)

e Double-jacketed glass container

o Water bath with temperature control

e Magnetic stirrer and stirring bar

e Analytical balance

e Drying oven

Thermometer

Procedure:
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o Temperature Control: The double-jacketed glass container is connected to a water bath to
maintain a constant and precise temperature throughout the experiment.

» Solvent Addition: A known volume of the selected solvent is added to the glass container.

o Excess Solute Addition: An excess amount of domiphen bromide is added to the solvent to
ensure that a saturated solution is formed.

» Equilibration: The mixture is continuously stirred using a magnetic stirrer for a sufficient
period to allow the solution to reach equilibrium. The required time for equilibration should be
determined empirically.

e Phase Separation: Once equilibrium is reached, stirring is stopped, and the solution is left
undisturbed to allow the undissolved solid to settle at the bottom of the container.

o Sample Withdrawal: A known volume of the clear supernatant (the saturated solution) is
carefully withdrawn using a pre-weighed syringe.

» Weighing: The syringe containing the sample is weighed to determine the mass of the
withdrawn solution.

e Drying: The sampled solution is transferred to a pre-weighed container and dried in an oven
at a suitable temperature to evaporate the solvent completely, leaving behind the dissolved
domiphen bromide.

o Final Weighing: The container with the dried domiphen bromide is weighed.

 Calculation: The solubility is calculated based on the mass of the dissolved domiphen
bromide and the mass of the solvent in the withdrawn sample.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for determining the
solubility of domiphen bromide.
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Caption: Gravimetric method workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Domiphen Bromide | C22H40BrNO | CID 10866 - PubChem [pubchem.ncbi.nlm.nih.gov]
. bocsci.com [bocsci.com]

. selleckchem.com [selleckchem.com]

. pubs.acs.org [pubs.acs.org]

. caymanchem.com [caymanchem.com]

. Domiphen bromide CAS#: 538-71-6 [m.chemicalbook.com]

. chembk.com [chembk.com]

°
0] ~ » &) EaN w N -

. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Domiphen Bromide solubility in different solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194119#domiphen-bromide-solubility-in-different-
solvents]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b194119?utm_src=pdf-body-img
https://www.benchchem.com/product/b194119?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Domiphen-Bromide
https://www.bocsci.com/product/domiphen-bromide-cas-538-71-6-70930.html
https://www.selleckchem.com/datasheet/domiphen-bromide-S418601-DataSheet.html
https://pubs.acs.org/doi/pdf/10.1021/acs.jced.3c00598
https://www.caymanchem.com/product/30276
https://m.chemicalbook.com/ProductChemicalPropertiesCB4271226_EN.htm
https://www.chembk.com/en/chem/domiphen%20bromide
https://pubs.acs.org/doi/abs/10.1021/acs.jced.3c00598
https://www.benchchem.com/product/b194119#domiphen-bromide-solubility-in-different-solvents
https://www.benchchem.com/product/b194119#domiphen-bromide-solubility-in-different-solvents
https://www.benchchem.com/product/b194119#domiphen-bromide-solubility-in-different-solvents
https://www.benchchem.com/product/b194119#domiphen-bromide-solubility-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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